3-[4-(cyclopent-3-ene-1-carbonyl)piperazin-1-yl]-6-cyclopropylpyridazine

Specification

• CAS No.: 2097922-99-9
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.39
• IUPAC Name: cyclopent-3-en-1-yl-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C17H22N4O/c22-17(14-3-1-2-4-14)21-11-9-20(10-12-21)16-8-7-15(18-19-16)13-5-6-13/h1-2,7-8,13-14H,3-6,9-12H2
• Standard InChI Key: YXTRTHWJCOOJOP-UHFFFAOYSA-N
• SMILES: C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4CC=CC4

Introduction

3-[4-(Cyclopent-3-ene-1-carbonyl)piperazin-1-yl]-6-cyclopropylpyridazine is a complex organic compound belonging to the pyridazine derivatives class. These compounds are known for their diverse biological activities, including anti-inflammatory and antitumor properties. The unique structure of this compound includes a piperazine ring and cyclopropyl and cyclopentene moieties, which contribute to its pharmacological profile.

Synthesis

The synthesis of 3-[4-(cyclopent-3-ene-1-carbonyl)piperazin-1-yl]-6-cyclopropylpyridazine typically involves multi-step organic reactions. The initial step often includes the formation of the cyclopentene carbonyl derivative, followed by the introduction of the piperazine ring through nucleophilic substitution.

Biological Activities and Potential Applications

Initial studies suggest that compounds in this class may act as inhibitors or modulators of key signaling pathways involved in inflammation or cancer progression. Detailed mechanistic studies using techniques like molecular docking and enzyme assays are essential for understanding how this compound interacts at the molecular level.

Potential Applications Table

Application Area	Potential Use
Medicinal Chemistry	Anti-inflammatory and antitumor agents
Biochemistry	Inhibitors or modulators of signaling pathways

Research Findings and Future Directions

Continued research into the efficacy, safety profile, and mechanism of action of 3-[4-(cyclopent-3-ene-1-carbonyl)piperazin-1-yl]-6-cyclopropylpyridazine will be essential for advancing its applications in medicine and biochemistry. Stability studies and solubility tests are crucial for optimizing formulation strategies in drug development.